Cas no 1160247-44-8 (tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate)

Tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate is a spirocyclic compound featuring a fused indane-piperidine scaffold with a tert-butoxycarbonyl (Boc) protecting group. This structure is valuable in medicinal chemistry and organic synthesis, serving as a versatile intermediate for the development of pharmacologically active molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling further functionalization. The spirocyclic core contributes to conformational rigidity, which can improve binding affinity in drug design. The compound's well-defined stereochemistry and synthetic accessibility make it a practical building block for research in heterocyclic chemistry and drug discovery applications.
tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate structure
1160247-44-8 structure
Product Name:tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate
CAS No:1160247-44-8
MF:C19H25NO3
MW:315.406705617905
MDL:MFCD12198600
CID:2737285
Update Time:2025-10-31

tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
    • tert-butyl 6-methyl-3-oxospiro[2H-indene-1,4'-piperidine]-1'-carboxylate
    • Tert-Butyl 6-Methyl-3-Oxo-2,3-Dihydrospiro[Indene-1,4-Piperidine]-1-Carboxylate
    • AM804930
    • W14156
    • t-Butyl 6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
    • tert-Butyl6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
    • tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate
    • MDL: MFCD12198600
    • Inchi: 1S/C19H25NO3/c1-13-5-6-14-15(11-13)19(12-16(14)21)7-9-20(10-8-19)17(22)23-18(2,3)4/h5-6,11H,7-10,12H2,1-4H3
    • InChI Key: LRNHBSLYTKNFLA-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC(C)=CC=2C2(C1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 485
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.6

tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB511157-250 mg
t-Butyl 6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
1160247-44-8
250MG
€703.50 2023-04-18
Chemenu
CM205285-1g
tert-Butyl 6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
1160247-44-8 97%
1g
$842 2021-08-04
TRC
B811010-2.5mg
tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
1160247-44-8
2.5mg
$ 50.00 2022-06-06
TRC
B811010-5mg
tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
1160247-44-8
5mg
$ 65.00 2022-06-06
TRC
B811010-25mg
tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
1160247-44-8
25mg
$ 210.00 2022-06-06
Chemenu
CM205285-1g
tert-Butyl 6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
1160247-44-8 97%
1g
$*** 2023-04-03
Chemenu
CM205285-5g
tert-Butyl 6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
1160247-44-8 97%
5g
$*** 2023-04-03
eNovation Chemicals LLC
D960687-250mg
Tert-Butyl 6-Methyl-3-Oxo-2,3-Dihydrospiro[Indene-1,4-Piperidine]-1-Carboxylate
1160247-44-8 95%
250mg
$735 2024-06-06
eNovation Chemicals LLC
Y0999945-1g
tert-butyl 6-methyl-3-oxospiro[2H-indene-1,4'-piperidine]-1'-carboxylate
1160247-44-8 95%
1g
$1000 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1106703-1g
tert-Butyl 6-methyl-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
1160247-44-8 97%
1g
¥8941.00 2024-08-09

Additional information on tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate

Recent Advances in the Study of tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate (CAS: 1160247-44-8)

The compound tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate (CAS: 1160247-44-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current status in the scientific community.

Recent studies have focused on the synthesis and optimization of tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate, with particular emphasis on its role as a key intermediate in the production of pharmacologically active molecules. Researchers have developed efficient synthetic routes to this compound, leveraging modern catalytic methods and green chemistry principles to improve yield and purity. These advancements are critical for scaling up production and ensuring the compound's availability for further biological evaluation.

In terms of biological activity, preliminary investigations have revealed that tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate exhibits notable interactions with specific protein targets involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could effectively modulate the activity of certain kinases implicated in Alzheimer's disease. These findings underscore the compound's potential as a scaffold for designing new therapeutic agents targeting complex diseases.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions of tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate. Molecular docking simulations have identified key binding motifs and pharmacophores, enabling researchers to predict and optimize the compound's affinity for specific biological targets. Such in silico approaches have significantly accelerated the drug discovery process, reducing the need for extensive empirical testing.

Despite these promising developments, challenges remain in the clinical translation of tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. Recent efforts have focused on prodrug strategies and formulation technologies to enhance the compound's pharmacokinetic properties, paving the way for future in vivo evaluations.

In conclusion, tert-Butyl 6-Methyl-3-oxo-2,3-dihydrospiroindene-1,4'-piperidine-1'-carboxylate (CAS: 1160247-44-8) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities make it a valuable tool for researchers aiming to develop novel therapeutics. Continued interdisciplinary collaboration and innovation will be essential to fully unlock its potential and translate laboratory findings into clinical applications.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.